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Compound of Interest

Compound Name: IQ 1

Cat. No.: B8813944

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed information and protocols for the use of IQ-1, a

selective modulator of the Wnt/β-catenin signaling pathway, in in vitro cell culture applications.

Product Information
Name: IQ-1

Synonyms: IQ1, ST50223451, MLS000559249

CAS Number: 331001-62-8[1][2]

Molecular Formula: C₂₁H₂₂N₄O₂[1][2]

Molecular Weight: 362.42 g/mol [3]

Appearance: Crystalline solid, yellow to orange powder[2][3]
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Purity: ≥95% to ≥99% depending on the supplier[3]

Mechanism of Action
IQ-1 is a cell-permeable compound that acts as a sustainer of Wnt/β-catenin/CBP signaling.[4]

It selectively inhibits p300-dependent β-catenin signaling by binding to the PR72/130 subunit of

protein phosphatase 2A (PP2A).[1][4] This binding event leads to a decrease in the

phosphorylation of the β-catenin coactivator p300, which in turn reduces the affinity of p300 for

β-catenin.[1][5] Consequently, IQ-1 inhibits the β-catenin/p300 interaction while promoting β-

catenin/CBP (CREB-binding protein)-mediated transcription.[1][4] This modulation of the Wnt

signaling pathway is crucial for its role in maintaining pluripotency in embryonic stem cells.[1][2]

[5][6]

Quantitative Data Summary
The following tables provide a summary of the solubility and typical working concentrations of

IQ-1 for in vitro cell culture experiments.

Table 1: IQ-1 Solubility

Solvent Solubility Source

DMSO ≥ 33 mg/mL (91.05 mM) [4]

DMSO Soluble to 100 mM

DMSO 25 mg/mL [6]

DMSO 10 mg/mL, clear [3]

DMSO 68 mg/mL (187.62 mM) [7]

Ethanol Soluble to 20 mM

Ethanol 10 mg/mL [6]

Ethanol 7 mg/mL (19.31 mM) [7]

DMF 30 mg/mL [6]

Water Insoluble [7]
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Table 2: IQ-1 Working Concentrations in Cell Culture

Application Cell Type
Working
Concentration

Source

Maintenance of

undifferentiated state

Mouse Embryonic

Stem Cells (ESCs)
1.10, 3.48, 11.04 µM [4]

Maintenance of

pluripotency (with

Wnt3a)

Mouse Embryonic

Stem Cells (ESCs)
4 µg/mL (~11 µM) [6]

Modulation of Wnt

signaling
P19 cells 10 µM [4]

Experimental Protocols
Protocol 1: Preparation of IQ-1 Stock Solution
This protocol describes the preparation of a concentrated stock solution of IQ-1, which can be

further diluted to the desired working concentration in cell culture medium.

Materials:

IQ-1 powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or vials

Pipettes and sterile filter tips

Procedure:

Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood.

Weighing IQ-1: Carefully weigh the desired amount of IQ-1 powder.
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Dissolving in DMSO: Add the appropriate volume of sterile DMSO to the IQ-1 powder to

achieve a high-concentration stock solution (e.g., 10 mM or 20 mM). It is recommended to

use newly opened, anhydrous DMSO as it is hygroscopic, which can affect solubility.[4]

Ensuring Complete Dissolution: Gently vortex or sonicate the solution until the IQ-1 is

completely dissolved. The solution should be clear.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.[4]

Storage: Store the aliquots at -20°C or -80°C for long-term storage.[2][4] Stored properly, the

stock solution is stable for at least one year at -20°C and two years at -80°C.[4]

Protocol 2: General Protocol for Treating Cells with IQ-1
This protocol provides a general workflow for treating adherent cells with IQ-1.

Materials:

Adherent cells cultured in appropriate vessels (e.g., 96-well plates, 6-well plates)

Complete cell culture medium

IQ-1 stock solution (from Protocol 1)

Phosphate-buffered saline (PBS), sterile

Incubator (37°C, 5% CO₂)

Procedure:

Cell Seeding: Seed cells at the desired density in culture vessels and allow them to adhere

and grow overnight in a 37°C, 5% CO₂ incubator.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the IQ-1

stock solution. Prepare the final working concentration of IQ-1 by diluting the stock solution

directly into fresh, pre-warmed complete cell culture medium.
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Note: The final concentration of DMSO in the culture medium should be kept low (typically

≤ 0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same

concentration of DMSO) should always be included in the experiment.

Cell Treatment: Remove the old medium from the cells and wash once with sterile PBS

(optional). Add the freshly prepared medium containing the desired concentration of IQ-1 (or

vehicle control) to the cells.

Incubation: Return the cells to the incubator and incubate for the desired period (e.g., 24, 48,

or 72 hours), depending on the specific experimental endpoint.

Downstream Analysis: Following incubation, the cells can be harvested and processed for

various downstream analyses, such as cell viability assays (e.g., MTT, CellTiter-Glo), gene

expression analysis (e.g., qRT-PCR), or protein analysis (e.g., Western blotting).
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Caption: Experimental workflow for using IQ-1 in in vitro cell culture.

Caption: IQ-1 mechanism of action in the Wnt/β-catenin signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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